Cas no 1368232-29-4 (5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one)
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one
-
- MDL: MFCD22036059
- Inchi: 1S/C7H10BrNO2/c8-3-6-4-9(5-1-2-5)7(10)11-6/h5-6H,1-4H2
- InChI Key: TVJVXHIYPVCLCQ-UHFFFAOYSA-N
- SMILES: O1C(CBr)CN(C2CC2)C1=O
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM424087-250mg |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM424087-500mg |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM424087-1g |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01064082-1g |
5-(Bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95% | 1g |
¥3717.0 | 2023-04-02 | |
| Enamine | EN300-264463-1g |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95% | 1g |
$743.0 | 2023-09-14 | |
| Enamine | EN300-264463-5g |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95% | 5g |
$2152.0 | 2023-09-14 | |
| Enamine | EN300-264463-10g |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95% | 10g |
$3191.0 | 2023-09-14 | |
| Enamine | EN300-264463-0.05g |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95% | 0.05g |
$174.0 | 2024-06-18 | |
| Enamine | EN300-264463-0.1g |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95% | 0.1g |
$257.0 | 2024-06-18 | |
| Enamine | EN300-264463-0.25g |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one |
1368232-29-4 | 95% | 0.25g |
$367.0 | 2024-06-18 |
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one
Introduction to 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one (CAS No. 1368232-29-4)
5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, identified by the CAS number 1368232-29-4, belongs to the oxazolidinone class of molecules, which are known for their broad spectrum of biological activities. The presence of both a bromomethyl group and a cyclopropyl substituent makes this molecule particularly intriguing for synthetic chemists and medicinal chemists alike.
The bromomethyl moiety in the molecular structure of 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one serves as a highly reactive handle for further functionalization. This reactivity allows for the introduction of various functional groups, making it a valuable intermediate in the synthesis of more complex molecules. The cyclopropyl group, on the other hand, is known to enhance the metabolic stability and binding affinity of drug candidates, thereby improving their pharmacokinetic properties.
In recent years, there has been a growing interest in oxazolidinone derivatives due to their demonstrated efficacy in various therapeutic areas. One of the most notable applications of oxazolidinones is in the development of antimicrobial agents. The structural framework of these compounds facilitates interactions with biological targets, leading to potent inhibition of bacterial growth. Specifically, 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one has been investigated for its potential as a precursor in the synthesis of novel antibiotics that could combat multidrug-resistant bacteria.
Recent studies have highlighted the compound's role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. The ability of 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one to serve as a scaffold for designing kinase inhibitors has been explored by several research groups. By modifying the substituents on the oxazolidinone ring, researchers have been able to generate compounds with high selectivity and potency against specific kinases.
The synthetic utility of 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one extends beyond its pharmaceutical applications. It has also been utilized in materials science and polymer chemistry. The bromomethyl group allows for easy incorporation into polymer backbones, enabling the creation of novel materials with tailored properties. These materials could find applications in drug delivery systems, where controlled release profiles are essential.
The biological activity of this compound has been further explored through computational studies and high-throughput screening assays. These approaches have provided valuable insights into the interactions between 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one and biological targets. For instance, molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors, suggesting its potential as a lead compound for drug development.
In conclusion, 5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one (CAS No. 1368232-29-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. Additionally, its synthetic versatility opens up possibilities for innovation in materials science and polymer chemistry. As research continues to uncover new applications for this compound, it is likely to remain a key player in both academic and industrial settings.
1368232-29-4 (5-(bromomethyl)-3-cyclopropyl-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)